Cas no 119738-13-5 (1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol)
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group at the 3-position and a hydroxyethyl moiety at the 5-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The oxadiazole ring contributes to its metabolic stability, while the hydroxyl group enhances solubility and provides a handle for further functionalization. Its balanced lipophilicity and polarity make it suitable for applications requiring precise molecular tuning. The compound’s synthetic versatility and robust stability under various conditions underscore its utility in medicinal chemistry and material science research.

119738-13-5 structure
Product name:1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
- 1,2,4-Oxadiazole-5-methanol,a,3-dimethyl-
- CS-0200421
- 119738-13-5
- E82390
- Z1124735945
- 1,2,4-Oxadiazole-5-methanol,alpha,3-dimethyl-(9ci)
- EN300-73549
- SCHEMBL9449738
- AKOS012650509
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol
- 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
-
- Inchi: InChI=1S/C5H8N2O2/c1-3(8)5-6-4(2)7-9-5/h3,8H,1-2H3
- InChI Key: IZIZOMNWXFKESX-UHFFFAOYSA-N
- SMILES: CC(C1ON=C(C)N=1)O
Computed Properties
- Exact Mass: 128.05864
- Monoisotopic Mass: 128.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 59.2A^2
Experimental Properties
- PSA: 59.15
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-73549-10.0g |
1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol |
119738-13-5 | 95% | 10g |
$2638.0 | 2023-05-03 | |
Chemenu | CM488580-1g |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol |
119738-13-5 | 97% | 1g |
$602 | 2023-02-18 | |
Aaron | AR0099BF-2.5g |
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI) |
119738-13-5 | 95% | 2.5g |
$1678.00 | 2025-01-23 | |
Aaron | AR0099BF-100mg |
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI) |
119738-13-5 | 95% | 100mg |
$303.00 | 2025-01-23 | |
Aaron | AR0099BF-500mg |
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI) |
119738-13-5 | 95% | 500mg |
$685.00 | 2025-01-23 | |
Aaron | AR0099BF-250mg |
1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI) |
119738-13-5 | 95% | 250mg |
$423.00 | 2025-01-23 | |
A2B Chem LLC | AE30879-2.5g |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol |
119738-13-5 | 95% | 2.5g |
$2156.00 | 2024-04-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1271091-500mg |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol |
119738-13-5 | 97% | 500mg |
¥11232.00 | 2024-08-09 | |
A2B Chem LLC | AE30879-100mg |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol |
119738-13-5 | 95% | 100mg |
$406.00 | 2024-04-20 | |
A2B Chem LLC | AE30879-500mg |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol |
119738-13-5 | 95% | 500mg |
$893.00 | 2024-04-20 |
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Related Literature
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
-
Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
-
Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
-
Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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